Cas no 1006364-99-3 (1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester)

• Product Name: 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester
• CAS No: 1006364-99-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1096029
• PubChem ID: 82413979
• Update Time: 2025-06-13

1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester
• methyl 3-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• methyl 3-methyl-6-oxo-1H-pyridine-2-carboxylate
• Methyl 6-hydroxy-3-methylpicolinate
• MFCD18836907
• E71859
• methyl 6-hydroxy-3-methylpyridine-2-carboxylate
• 1006364-99-3
• SCHEMBL16631726

• Inchi： 1S/C8H9NO3/c1-5-3-4-6(10)9-7(5)8(11)12-2/h3-4H,1-2H3,(H,9,10)
• InChI Key： ZQUMWHVXAFYWCW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C=CC(N1)=O)=O

Computed Properties

• Exact Mass: 167.058243g/mol
• Monoisotopic Mass: 167.058243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.16g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4Ų

Additional information on 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester

Comprehensive Overview of 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester (CAS No. 1006364-99-3)

1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester (CAS No. 1006364-99-3) is a specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The methyl ester group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for pyridine-based intermediates like 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester has surged, driven by advancements in green chemistry and sustainable synthesis methods. This compound’s versatility aligns with the growing focus on eco-friendly chemical processes, a topic frequently searched by professionals in the field. Its compatibility with catalytic reactions and biodegradable solvents makes it a subject of interest for labs aiming to reduce environmental impact.

The compound’s CAS No. 1006364-99-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Analysts often search for this CAS number to access technical data sheets, safety profiles, and patent information. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug development, particularly for targeting enzyme inhibitors and receptor modulators.

From a synthetic perspective, 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester exhibits notable stability under mild reaction conditions, a feature highly valued in multi-step organic synthesis. This property is frequently discussed in forums and publications focusing on scalable production techniques. Additionally, its potential as a precursor for bioactive molecules has led to collaborations between academic institutions and pharmaceutical companies, aiming to exploit its structure-activity relationships.

Emerging trends in computational chemistry have also highlighted this compound’s utility. Molecular docking studies and QSAR modeling often reference its pyridine core to predict interactions with biological targets. Such applications resonate with researchers searching for AI-driven drug design tools, a hot topic in contemporary scientific literature. The compound’s electron-rich aromatic system further enables its use in photocatalysis, aligning with the rise of light-mediated reactions in synthetic protocols.

In conclusion, 1,6-dihydro-3-methyl-6-oxo-2-Pyridinecarboxylic acid methyl ester (CAS No. 1006364-99-3) represents a multifaceted tool for chemists and researchers. Its integration into innovative synthetic routes, coupled with its relevance in sustainable chemistry, ensures its continued prominence in industrial and academic settings. As the scientific community prioritizes efficiency and environmental responsibility, this compound is poised to remain a key player in advancing chemical sciences.